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Compound of Interest

Compound Name: 4-Methoxyphenyl mesylate

Cat. No.: B099115 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 4-Methoxyphenyl mesylate could not be

readily located. The following guidance is based on the safety data for a closely related and

structurally similar compound, Methyl mesylate (CAS No. 66-27-3). It is imperative to handle 4-
Methoxyphenyl mesylate with, at a minimum, the same level of precaution. This guide is

intended for researchers, scientists, and drug development professionals and should be used

in conjunction with your institution's established safety protocols.

This document provides crucial safety and logistical information for the proper disposal of 4-
Methoxyphenyl mesylate, ensuring the safety of laboratory personnel and compliance with

environmental regulations.

I. Quantitative Data Summary
The following table summarizes the key quantitative data for Methyl mesylate, which should be

considered as indicative for 4-Methoxyphenyl mesylate.
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Property Value

Physical State Liquid

Appearance Light yellow

Boiling Point 202 - 203 °C / 395.6 - 397.4 °F

Melting Point 20 °C / 68 °F

Flash Point 104 °C / 219.2 °F

Hazard Class (DOT) 6.1 (Toxic)

Packing Group (DOT) III

Data sourced from Methyl methanesulfonate Safety Data Sheets.[1]

II. Experimental Protocols: Spill and Waste Disposal
A. Personal Protective Equipment (PPE)

Before handling or disposing of 4-Methoxyphenyl mesylate, ensure the following PPE is

worn:

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use chemical safety goggles or a face shield.

Lab Coat: A flame-retardant lab coat is recommended.

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[1][2]

B. Spill Neutralization and Cleanup

In the event of a spill, follow these steps:

Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.[3]
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Containment: For liquid spills, use absorbent paper or an inert absorbent material (e.g.,

sand, vermiculite) to contain the spill.[1][4]

Collection: Carefully collect the absorbed material and any contaminated soil or surfaces into

a sealed, vapor-tight plastic bag or a suitable, closed container for disposal.[1][4]

Decontamination: Wash the spill area thoroughly with soap and water.[4]

Disposal of Cleanup Materials: All contaminated materials, including absorbent paper and

disposable PPE, must be placed in a sealed container and disposed of as hazardous waste.

[3][4]

C. Bulk Waste Disposal

Unused or waste 4-Methoxyphenyl mesylate must be disposed of as hazardous chemical

waste.

Containerization: Keep the waste chemical in its original, tightly closed container if possible.

[1][3] If not, use a compatible, properly labeled, and sealed container.

Labeling: Clearly label the waste container with the chemical name ("4-Methoxyphenyl
mesylate" or "Waste Mesylate Compound") and appropriate hazard symbols.

Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.

[1][5]

Disposal: Dispose of the contents and container to an approved waste disposal plant in

accordance with federal, state, and local regulations.[1][3] Do not mix with other waste

streams unless explicitly permitted by your institution's environmental health and safety

(EHS) office.[3] Do not flush down the drain or dispose of in regular trash.[1][2][3]

III. Mandatory Visualizations
The following diagram illustrates the logical workflow for the proper disposal of 4-
Methoxyphenyl mesylate.
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Figure 1. Disposal Workflow for 4-Methoxyphenyl Mesylate
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Caption: Disposal Workflow for 4-Methoxyphenyl Mesylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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